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Compound of Interest

Compound Name: 2-Bromononane

Cat. No.: B1329715 Get Quote

Essential Safety and Handling Guide for 2-
Bromononane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromononane in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risk.

Hazard Identification and Personal Protective Equipment
(PPE)
While 2-Bromononane is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard, it is categorized under the Globally Harmonized System (GHS) as

harmful if swallowed and may cause long-lasting harmful effects to aquatic life.[1] Therefore,

adherence to proper safety protocols is crucial.

Personal Protective Equipment (PPE) is the final barrier to exposure and must be worn at all

times when handling 2-Bromononane.
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Protection Type Specification Rationale

Hand Protection

Nitrile gloves for incidental

contact. For extended contact,

Viton, Viton/Butyl, or laminate

(e.g., Norfoil/Silver Shield)

gloves are recommended.[2][3]

To prevent skin contact. Nitrile

gloves offer good general

resistance, while Viton or

laminate gloves provide

superior protection against

halogenated hydrocarbons

during prolonged handling.[2]

[3]

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn

when there is a risk of

splashing.

To protect eyes from accidental

splashes.

Skin and Body Protection

A laboratory coat must be worn

over long-sleeved clothing.

Closed-toe shoes are

mandatory.

To prevent skin exposure to

drips or spills.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood.

To avoid inhalation of any

vapors.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Bromononane is essential to ensure safety and

experimental integrity.

Preparation
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly review the SDS for

2-Bromononane.

Assemble PPE: Ensure all necessary PPE is available, in good condition, and worn correctly.

Prepare Work Area: Work should be conducted in a chemical fume hood. The work surface

should be clean and clear of unnecessary items. Place absorbent pads on the work surface
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to contain any potential spills.

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

readily accessible.

Handling
Transferring: When transferring 2-Bromononane, which is a liquid, use a pipette or a funnel

to prevent spills.

Container Management: Keep the container of 2-Bromononane tightly closed when not in

use to prevent the release of vapors.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Handle the

chemical in a way that minimizes the generation of aerosols or vapors.

Cleanup
Decontamination: After the experiment is complete, decontaminate all surfaces and

equipment that may have come into contact with 2-Bromononane using an appropriate

solvent, followed by a rinse with soap and water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Gloves

should be removed last.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan
The disposal of 2-Bromononane and any contaminated materials must be managed as

hazardous chemical waste in accordance with local, state, and federal regulations.

Waste Segregation and Collection
Dedicated Waste Container: Collect waste 2-Bromononane and any contaminated materials

(e.g., pipette tips, absorbent pads, gloves) in a designated, chemically compatible, and

properly labeled hazardous waste container. For halogenated organic waste, these

containers are often green.[4][5]
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Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "2-Bromononane".[4][6] All constituents and their approximate percentages

should be listed.[4]

Segregation: It is critical to segregate halogenated organic waste from non-halogenated

waste streams.[4][5][7] Mixing these wastes can increase disposal costs and complexity.[7]

Do not mix with other waste categories such as acids, bases, or heavy metals.[4]

Storage and Disposal
Storage: Store the sealed waste container in a designated satellite accumulation area. The

container should be kept in secondary containment to catch any potential leaks.[4] The

storage area must be cool, dry, and well-ventilated, away from sources of ignition.[8]

Licensed Disposal: The final disposal of 2-Bromononane must be conducted by a licensed

professional waste disposal service. Contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal. The preferred method of disposal is

typically incineration in a chemical incinerator equipped with an afterburner and scrubber.[7]

Quantitative Data for 2-Bromononane
Property Value

Molecular Formula C₉H₁₉Br

Molecular Weight 207.15 g/mol [9]

Appearance Colorless liquid

Boiling Point 208 - 209 °C

Density ~1.1 g/cm³[9]

Flash Point 63.5 ± 10.4 °C[9]

Refractive Index ~1.452[9]

Experimental Workflow
The following diagram illustrates the procedural workflow for the safe handling and disposal of

2-Bromononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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